Cas no 1421322-57-7 (4-Amino-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 4-Amino-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 1421322-57-7
• MF: C₁₃H₁₇BN₂O₂
• MW: 244.097283124924
• CID: 4603282
• Update Time: 2025-06-11

4-Amino-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• AT16796

• Inchi： 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)11-7-10(16)6-5-9(11)8-15/h5-7H,16H2,1-4H3
• InChI Key： KGDMVKJUKFLWST-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2C#N)N)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Topological Polar Surface Area: 68.3

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Amino-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

Introduction to 4-Amino-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS No. 1421322-57-7) in Modern Chemical and Pharmaceutical Research

4-Amino-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, identified by its CAS number 1421322-57-7, is a sophisticated organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical development. This boronic acid derivative features a benzonitrile core substituted with an amino group and a tetramethylolborate moiety, making it a versatile intermediate in cross-coupling reactions and drug discovery applications.

The compound’s unique structure, characterized by the presence of a tetramethyl-1,3,2-dioxaborolan-2-yl substituent, imparts exceptional reactivity and stability, which are critical factors in modern synthetic methodologies. Boronic acids and their derivatives have long been recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the formation of carbon-carbon bonds under mild conditions. The tetramethylolborate group in this molecule enhances its compatibility with various coupling partners, including aryl halides and heteroaryl compounds, thereby expanding its utility in constructing complex molecular architectures.

In the context of pharmaceutical research, 4-Amino-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile serves as a valuable building block for the synthesis of biologically active molecules. The benzonitrile moiety is a common pharmacophore found in numerous therapeutic agents, including antibiotics, antivirals, and anticancer drugs. Its incorporation into drug candidates can contribute to improved pharmacokinetic properties and enhanced binding affinity to target proteins. Furthermore, the amino group provides a handle for further functionalization via reductive amination or amide bond formation, allowing for the rapid diversification of molecular libraries during high-throughput screening campaigns.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in the development of targeted therapies. For instance, studies have demonstrated that boron-containing compounds exhibit promising activities against enzymes involved in cancer metabolism. The tetramethylolborate group in 4-Amino-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile not only facilitates efficient cross-coupling reactions but also contributes to the metabolic stability of derived drug candidates. This dual functionality makes it an attractive scaffold for designing next-generation therapeutics that require both structural rigidity and reactivity.

The compound’s utility extends beyond pharmaceutical applications into materials science and agrochemical research. In materials science, boronic acids are employed in the synthesis of polymers with tailored properties, such as biodegradable plastics and conductive films. The tetramethylolborate substituent can influence polymerization kinetics and final material characteristics, making this derivative a candidate for innovative material design. Similarly, in agrochemicals, boronic acid derivatives are explored for their potential as herbicides or fungicides due to their ability to interact with biological targets at low concentrations.

The synthesis of 4-Amino-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile exemplifies the sophistication of modern synthetic chemistry. Traditional methods often involve multi-step sequences with limited regioselectivity and yields. However, recent innovations in transition-metal catalysis have enabled more streamlined synthetic routes. For example, palladium-catalyzed borylation reactions now allow for the direct introduction of boronic acid functionalities into aromatic systems with high efficiency. This has significantly reduced the number of synthetic steps required to obtain CAS No. 1421322-57-7, thereby lowering production costs and improving scalability.

The growing interest in green chemistry has also influenced the development of methodologies for producing this compound. Researchers are increasingly focusing on solvent-free conditions and catalytic systems that minimize waste generation. The use of recyclable catalysts and benign reaction media aligns with sustainable practices while maintaining high reaction yields. Such advancements not only benefit industrial processes but also contribute to environmental conservation by reducing the ecological footprint of chemical manufacturing.

In conclusion, 4-Amino-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS No. 1421322-57-7) represents a cornerstone compound in contemporary chemical research. Its unique structural features enable diverse applications across pharmaceuticals、materials science，and agrochemicals，while its compatibility with modern synthetic techniques ensures its continued relevance in drug discovery pipelines。As research progresses，this derivative will likely play an even greater role in developing innovative solutions to global challenges，underscoring its importance as a chemical building block for tomorrow’s therapies and materials。